(3R)-3-Amino-2,2-dimethyl-3-phenylpropan-1-ol

• IUPAC Name: (3R)-3-amino-2,2-dimethyl-3-phenylpropan-1-ol
• InChI: InChI=1S/C11H17NO/c1-11(2,8-13)10(12)9-6-4-3-5-7-9/h3-7,10,13H,8,12H2,1-2H3/t10-/m1/s1
• InChI Key: JROIRYAZVQTFDW-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(CO)C(C1=CC=CC=C1)N
• Isomeric SMILES: CC(C)(CO)[C@@H](C1=CC=CC=C1)N
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• CAS No.: 83900-03-2

Description

(3R)-3-Amino-2,2-dimethyl-3-phenylpropan-1-ol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.263. The purity is usually 95%.
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Scientific Research Applications

Organic Optoelectronics and OLED Devices

• BODIPY-Based Materials : Research has delved into the structural design and synthesis of BODIPY-based organic semiconductors for application in OLED devices. The exploration includes near-IR emitters promoted by aggregation-induced emission (AIE), highlighting the potential of these materials as 'metal-free' infrared emitters in organic light-emitting diodes (Squeo & Pasini, 2020) Read more.

Radical Intermediates in Enzymatic Reactions

• Class I Ribonucleotide Reductase (RNR) : High-field electron paramagnetic resonance (EPR) and electron nuclear double resonance (ENDOR) studies have been utilized to identify and investigate different amino acid radicals in class I RNR. This includes insights into tyrosyl, tryptophan, and cysteine-based radicals, offering a deep understanding of the reaction mechanism of class I RNR (Lendzian, 2005) Read more.

Pharmacological and Biological Activities

• Nerolidol : A review on nerolidol, a naturally occurring sesquiterpene alcohol, compiled data on its various pharmacological and biological activities. This includes its application in agriculture and medicine, showcasing nerolidol's potential as a promising chemical or drug candidate (Chan et al., 2016) Read more.

Analytical Chemistry

• Ninhydrin Reaction : The ninhydrin reaction with primary amino groups forms Ruhemann's purple (RP), crucial for the detection, isolation, and analysis of amino acids, peptides, and proteins across various scientific fields. This review integrates information on ninhydrin reactions, underscoring its importance in analytical chemistry (Friedman, 2004) Read more.

Coordination Chemistry

• 1-(Acyl/Aroyl)-3-(Substituted) Thioureas : Overview of the chemistry, structure, and potential applications of 1-(acyl/aroyl)-3-(mono-substituted) and 1-(acyl/aroyl)-3,3-(di-substituted) thioureas. This review discusses their role as ligands in coordination chemistry and their biological aspects (Saeed, Flörke, & Erben, 2014) Read more.

Therapeutic Agents Development

• Caffeic Acid Derivatives : Examines the therapeutic potential of caffeic acid (CA) and derivatives, focusing on their broad spectrum of biological activities and potential therapeutic applications. This includes their role in oxidative stress-related human diseases and their applicability in the cosmetic industry (Silva, Oliveira, & Borges, 2014) Read more.